Cas no 1806819-70-4 (2-Amino-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid)

• Product Name: 2-Amino-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid
• CAS No: 1806819-70-4
• MF: C₇H₅F₂N₃O₄
• MW: 233.129108190536
• CID: 4855809
• Update Time: 2025-11-01

2-Amino-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H5F2N3O4/c8-5(9)2-1-3(12(15)16)11-6(10)4(2)7(13)14/h1,5H,(H2,10,11)(H,13,14)
• InChI Key： VKUKERGFJFJROQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C=1C(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.4
• Topological Polar Surface Area: 122

Additional information on 2-Amino-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid

2-Amino-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid (CAS No. 1806819-70-4)

2-Amino-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid, with the CAS number 1806819-70-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and agricultural chemistry. This compound is characterized by its unique molecular structure, which includes an amino group, a difluoromethyl substituent, and a nitro group attached to a pyridine ring, along with a carboxylic acid moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The molecular structure of 2-Amino-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid plays a pivotal role in its reactivity and functionality. The pyridine ring serves as the central framework, with the amino group at position 2 providing nucleophilic properties. The difluoromethyl group at position 4 introduces electron-withdrawing effects, enhancing the electrophilicity of the molecule. Meanwhile, the nitro group at position 6 contributes to the compound's stability and reactivity, while the carboxylic acid group at position 3 imparts acidic characteristics. These functional groups collectively make the compound versatile for use in various chemical reactions and applications.

In recent years, researchers have explored the potential of 2-Amino-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid in drug discovery. Studies have shown that this compound exhibits promising antitumor activity, particularly in targeting specific cancer cells. Its ability to inhibit key enzymes involved in cancer progression has made it a candidate for further preclinical studies. Additionally, its anti-inflammatory properties have been investigated, highlighting its potential as a therapeutic agent for inflammatory diseases.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a suitable candidate for use in the development of advanced materials such as sensors, semiconductors, and organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into material formulations can enhance their electrical conductivity and stability under various environmental conditions.

In the agricultural sector, 2-Amino-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid has been studied for its potential as a plant growth regulator and pest control agent. Its ability to modulate plant hormone signaling pathways has shown promise in improving crop yields under stress conditions. Furthermore, its pesticidal properties have been evaluated against various insect species, with encouraging results indicating its effectiveness as a natural pest control alternative.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly synthesis pathways. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield.

In terms of safety and environmental impact, studies have been conducted to assess the toxicity and biodegradability of 2-Amino-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid. Preliminary results suggest that it exhibits low toxicity to non-target organisms when used at recommended application rates. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

The future outlook for this compound is promising, with ongoing research exploring its potential applications in emerging fields such as nanotechnology and green chemistry. Its unique combination of functional groups makes it an ideal candidate for developing innovative solutions to address global challenges in health, agriculture, and materials science.